Cas no 2228649-78-1 (2,2-Dimethyl-3-(6-methylpyridin-2-yl)propan-1-ol)

• Product Name: 2,2-Dimethyl-3-(6-methylpyridin-2-yl)propan-1-ol
• CAS No: 2228649-78-1
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 6618690
• PubChem ID: 165618127
• Update Time: 2025-08-05

2,2-Dimethyl-3-(6-methylpyridin-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2228649-78-1
• 2,2-dimethyl-3-(6-methylpyridin-2-yl)propan-1-ol
• EN300-1808796
• 2,2-Dimethyl-3-(6-methylpyridin-2-yl)propan-1-ol

• Inchi： 1S/C11H17NO/c1-9-5-4-6-10(12-9)7-11(2,3)8-13/h4-6,13H,7-8H2,1-3H3
• InChI Key： GIWPKJDKKZBPTM-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC1C=CC=C(C)N=1

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1Ų

Additional information on 2,2-Dimethyl-3-(6-methylpyridin-2-yl)propan-1-ol

2,2-Dimethyl-3-(6-methylpyridin-2-yl)propan-1-ol (CAS No. 2228649-78-1): A Comprehensive Overview

The compound 2,2-Dimethyl-3-(6-methylpyridin-2-yl)propan-1-ol, identified by the CAS registry number 2228649-78-1, is a versatile organic molecule with significant applications in various fields of chemistry. This compound belongs to the class of alcohols and features a unique structure that combines a pyridine ring with a branched alkyl chain. The presence of the pyridine moiety, specifically at the 6-methyl substitution pattern, imparts distinct electronic and steric properties to the molecule, making it a valuable component in synthetic chemistry and material science.

Recent advancements in synthetic methodologies have highlighted the importance of pyridine derivatives like 2,2-Dimethyl-3-(6-methylpyridin-2-yl)propan-1-ol in constructing complex molecular architectures. Researchers have demonstrated that this compound can serve as an effective building block for synthesizing bioactive molecules, including potential drug candidates. Its ability to participate in various nucleophilic and electrophilic reactions makes it a preferred choice for organic chemists seeking to design molecules with specific functional groups.

The structural uniqueness of CAS No. 2228649-78-1 lies in its combination of a bulky alkyl group (the 2,2-dimethyl substituent) and a pyridine ring. This combination not only enhances the molecule's stability but also influences its solubility and reactivity. Studies have shown that this compound exhibits moderate solubility in common organic solvents, making it suitable for use in both solution-phase and solid-phase synthesis techniques.

In terms of applications, 2,2-Dimethyl-3-(6-methylpyridin-2-yl)propan-1-ol has found utility in the synthesis of pharmaceutical intermediates, agrochemicals, and specialty chemicals. Its role as an intermediate in drug discovery is particularly noteworthy, as it has been employed in the construction of bioisosteres and analogs with improved pharmacokinetic profiles. Additionally, this compound has been explored for its potential in catalytic processes, where its steric bulk can influence reaction pathways and selectivity.

Recent research has also focused on the environmental impact of CAS No. 2228649-78-1 and similar compounds. Studies indicate that while this compound is not inherently hazardous under normal handling conditions, its degradation pathways under various environmental conditions require further investigation to ensure sustainable practices in chemical manufacturing.

In conclusion, CAS No. 2228649-78-1, or 2,2-Dimethyl-3-(6-methylpyridin-